Cas no 1542245-40-8 (Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate)

• Product Name: Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate
• CAS No: 1542245-40-8
• MF: C₁₅H₂₄O₅
• MW: 284.348065376282
• CID: 5548162
• PubChem ID: 118088730
• Update Time: 2025-11-01

Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16732424
• SCHEMBL16732426
• EN300-37380610
• methyl (1r,4r)-4-[3-(tert-butoxy)-3-oxopropanoyl]cyclohexane-1-carboxylate
• 1542245-40-8
• Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate

• Inchi： 1S/C15H24O5/c1-15(2,3)20-13(17)9-12(16)10-5-7-11(8-6-10)14(18)19-4/h10-11H,5-9H2,1-4H3
• InChI Key： FNVBZJUQOSCURV-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(C(CC(=O)OC(C)(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 284.16237386g/mol
• Monoisotopic Mass: 284.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.7Ų

Additional information on Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate

Introduction to Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate (CAS No. 1542245-40-8)

Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate, identified by its Chemical Abstracts Service (CAS) number 1542245-40-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by their complex structural motifs, which make them valuable intermediates in the development of novel therapeutic agents.

The molecular structure of Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate consists of a cyclohexane ring substituted with a carboxylate group and an acylated side chain. The presence of the 3-tert-butoxy-3-oxopropanoyl moiety introduces a unique electronic and steric environment, which can influence the reactivity and biological activity of the molecule. This structural feature has been exploited in various synthetic strategies to develop derivatives with enhanced pharmacological properties.

In recent years, there has been a growing interest in the development of bioactive molecules that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate has emerged as a promising scaffold for designing novel inhibitors and agonists. Its ability to interact with specific target proteins has been explored in several preclinical studies, demonstrating its potential as a lead compound for drug discovery.

One of the most notable applications of this compound is in the field of enzyme inhibition. The acylated side chain and the cyclohexane ring provide a favorable binding pocket for enzymes, allowing for precise modulation of their activity. For instance, studies have shown that derivatives of Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate can inhibit proteases involved in tumor progression, highlighting their potential as anticancer agents. Additionally, the tert-butyl group enhances metabolic stability, making these compounds more suitable for therapeutic use.

The synthesis of Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate involves multi-step organic transformations, including cycloalkylation, acylation, and esterification reactions. The use of advanced synthetic methodologies has enabled chemists to produce this compound with high purity and yield. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule efficiently.

The pharmacological profile of Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits moderate affinity for several target proteins, including kinases and transcription factors. Its ability to modulate these targets has been linked to its potential therapeutic effects. For example, inhibiting specific kinases with derivatives of this compound has shown promise in reducing inflammation and preventing cell proliferation in disease models.

In addition to its role as an intermediate in drug development, Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate has also been explored as a building block for more complex molecules. Its structural versatility allows for further functionalization, enabling the creation of libraries of compounds with diverse biological activities. High-throughput screening techniques have been employed to identify novel derivatives with enhanced potency and selectivity.

The future prospects of this compound are promising, with ongoing research focusing on optimizing its synthetic routes and exploring new applications. Advances in computational chemistry have facilitated the design of more efficient synthetic strategies, reducing the environmental impact of production processes. Additionally, green chemistry principles are being integrated into the synthesis of this compound to ensure sustainable practices in pharmaceutical manufacturing.

In conclusion, Methyl trans-4-(3-tert-butoxy-3-oxopropanoyl)cyclohexanecarboxylate (CAS No. 1542245-40-8) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing bioactive molecules targeting various diseases. With continued advancements in synthetic chemistry and pharmacological studies, this compound is poised to play a crucial role in the next generation of therapeutic agents.